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Compound of Interest

Compound Name: (Cyclobutylmethyl)hydrazine

CAS No.: 894101-37-2

Cat. No.: B1357724

Get Quote

Executive Summary & Risk Architecture
Warning: (Cyclobutylmethyl)hydrazine (CBMH) presents a dual-hazard profile combining the

cytotoxic/carcinogenic properties of alkyl hydrazines with the thermodynamic instability of the

cyclobutane ring.

While often supplied as a hydrochloride salt (e.g., CAS 1181457-83-9), the in situ generation of

the free base creates a volatile, high-energy species. This guide operates on the "Worst-Case

Analog Principle," treating CBMH with the same rigor as Methylhydrazine (MMH) regarding

toxicity, but with added precautions for ring-strain induced shock sensitivity.

Critical Check Status

Physical State Salt: Solid (Stable)

Primary Risk
Inhalation (Edema), Skin Absorption

(Neurotoxic), Explosion (High Energy)

OEL (Analog) 0.01 ppm (Target limit based on MMH)
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Chemical Profile & Hazard Identification
Structural Pharmacophore Analysis
The molecule consists of two distinct hazard domains:

The Hydrazine Core (

): A potent nucleophile and reducing agent. It is a known hepatotoxin and alkylating agent.

The Cyclobutane Ring: Possesses ~26.3 kcal/mol of ring strain energy.[1] This internal

energy lowers the activation barrier for decomposition, making the free base significantly

more shock/thermal sensitive than linear alkyl hydrazines.

Physical Properties (Predicted vs. Observed)
Note: Exact data for the free base is sparse. Values below are calculated estimates based on

Structure-Activity Relationships (SAR).

Property Value (Free Base) Value (HCl Salt)
Operational
Implication

Boiling Point ~140–150°C (Est.) N/A (Decomposes)

Free base has

sufficient vapor

pressure at RT to

cause inhalation

toxicity.

Flash Point ~35°C (Est.) N/A
Flammable vapor

hazard during workup.

Solubility Organic Solvents Water/Methanol

Phase transfer

requires careful

solvent selection.

Stability LOW (Store < -20°C)
HIGH (Store

RT/Desiccated)

Never store the free

base. Generate and

use immediately.
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Engineering Controls & PPE (The Barrier Defense)
Ventilation Requirements

Primary: Class II, Type A2 Biosafety Cabinet or Chemical Fume Hood with face velocity >

100 fpm.

Secondary: All vacuum pump exhausts must be vented to the hood or a scrubber. Do not

vent into the lab atmosphere.

Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves provide insufficient protection against alkyl hydrazines due to rapid

permeation.

Hand Protection: Double-gloving strategy.

Inner: Nitrile (4 mil).

Outer: Silver Shield® (Laminate) or heavy Butyl Rubber.

Respiratory: If work must occur outside a hood (e.g., spill cleanup), use a Full-Face

Respirator with ABEK-P3 cartridges (Organic Vapor/Ammonia/Particulate).

Body: Tyvek® lab coat or chemically resistant apron.

Operational Protocols: Synthesis & Handling
"Just-in-Time" Free Base Generation
Context: Most reactions require the nucleophilic free base. Liberating it from the salt is the

highest-risk step.

The Protocol:

Suspension: Suspend the (Cyclobutylmethyl)hydrazine HCl salt in minimal dry

Dichloromethane (DCM) or Ether at 0°C under Argon.
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Neutralization: Add 1.05 equivalents of Triethylamine (TEA) or dilute NaOH dropwise.

Caution: Exothermic.

Extraction: Wash rapidly with ice-cold brine.

Transfer: Cannulate the organic layer directly into the reaction vessel. DO NOT ROTARY

EVAPORATE TO DRYNESS. Concentrating the free base heats the strained ring, increasing

explosion risk.

Visualization: Safe Handling Workflow
The following diagram outlines the decision logic for handling the compound based on its form.
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Start: Material Receipt

Check Form:
Salt or Free Base?

Form: HCl/Salt

Solid

Form: Free Base/Oil

Liquid

Storage:
Desiccator, RT

Use as Salt
(Add Base in situ)

CRITICAL HAZARD:
High Vapor Pressure + Ring Strain

Quench/Disposal

Protocol:
1. Dilute immediately (Solvent)

2. Keep < 0°C
3. Use within 1 hour

Click to download full resolution via product page
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Caption: Decision tree for handling CBMH. Note the strict time/temperature limits for the free

base.

Emergency Response & Decontamination
Chemical Neutralization (The Oxidation Pathway)
Hydrazines are effectively neutralized by oxidation, but this reaction produces Nitrogen gas (

) and heat.

Decontamination Solution: 5% Sodium Hypochlorite (Bleach) diluted 1:1 with water.

The Protocol:

Contain: Absorb spill with vermiculite or sand.

Dilute: Spray the area gently with water to lower the hydrazine concentration (prevents rapid

gas evolution).

Neutralize: Add the Bleach solution slowly.

Mechanism:

Warning: Rapid addition can generate N-nitroso byproducts or cause thermal runaway.

Verify: Check pH. Maintain pH > 10 to ensure stability of the hypochlorite during the process.

Visualization: Decontamination Logic

Spill Detected Evacuate & Ventilate Don PPE:
Silver Shield Gloves + Respirator Absorb (Vermiculite) Apply 5% NaOCl

(Dropwise/Slow)
Exothermic! Collect as HazWaste

(Label: Oxidizer treated)

Click to download full resolution via product page

Caption: Step-by-step decontamination workflow emphasizing ventilation and slow oxidation.
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Sigma-Aldrich.(Cyclopropylmethyl)hydrazine HCl Safety Data Sheet. (Used as closest

commercial analog for physical handling). Link

U.S. EPA.Methylhydrazine Hazard Summary. (Source for "Worst-Case" toxicity

extrapolation). Link

National Institute of Standards and Technology (NIST).Cyclobutane Ring Strain Data.

(Source for 26.3 kcal/mol strain energy citation). Link

Brubaker, K. L.The Chemistry of the Hypochlorite Neutralization of Hydrazine Fuels.[2]

Argonne National Lab. (Source for decontamination chemistry and byproducts).[3][4] Link[2]

New Jersey Dept of Health.Hazardous Substance Fact Sheet: Hydrazine. (Source for

permeation and medical management).[5] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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